Ethyl 2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetate

• IUPAC Name: ethyl 2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetate
• InChI: InChI=1S/C22H18N2O3S2/c1-2-27-18(25)14-29-22-23-20-19(17(13-28-20)15-9-5-3-6-10-15)21(26)24(22)16-11-7-4-8-12-16/h3-13H,2,14H2,1H3
• InChI Key: ZEPRHSVCQOLVBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(C(=CS2)C3=CC=CC=C3)C(=O)N1C4=CC=CC=C4
• Molecular Formula: C22H18N2O3S2
• Molecular Weight: 422.5 g/mol
• CAS No.: 312946-35-3

Description

Ethyl 2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetate is a useful research compound. Its molecular formula is C22H18N2O3S2 and its molecular weight is 422.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Derivatives

Ethyl 2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetate plays a role in the synthesis of novel derivatives, which are of significant interest due to their diverse biological activities. For instance, Nikalje et al. (2017) discuss the synthesis of novel ethyl 4-(6-substituted-4-oxo-4H-chromen-3-yl)-6-methyl-2-thioxo/oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives, which are synthesized using green protocols and are characterized by excellent yields and mild reaction conditions. These derivatives, due to the presence of chromone and pyrimidine, exhibit varied biological activities including antifungal, antibacterial, and anticancer properties (Nikalje et al., 2017).

Role in Heterocyclic Compound Synthesis

This chemical is involved in the synthesis of various heterocyclic compounds, a class of compounds known for their broad spectrum of pharmacological activities. For example, Abdel Moneam (2005) describes the condensation of ethyl-5-amino-2,4-diphenylthieno[2,3-d]pyrimidine-6-carboxylate with different reagents to produce novel compounds with potential biological applications (Abdel Moneam, 2005).

Involvement in Antimicrobial Activities

Compounds synthesized using this compound have been evaluated for their antimicrobial activities. Wardkhan et al. (2008) studied the antimicrobial activities of newly synthesized derivatives against various bacterial and fungal strains, indicating the compound's relevance in antimicrobial research (Wardkhan et al., 2008).

Antitumor Activity

Hafez and El-Gazzar (2017) synthesized a series of novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives and evaluated their antitumor activity, demonstrating significant effects against several human cancer cell lines. This research highlights the potential role of compounds derived from this compound in cancer research (Hafez & El-Gazzar, 2017).

Biochemical Analysis

Biochemical Properties

The biochemical properties of Ethyl 2-(4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetate are not well-studied. Similar compounds with a quinazolin-4-one moiety have been found to possess a variety of biological effects, including anticancer, anti-convulsant, and antimicrobial activities

Cellular Effects

The cellular effects of this compound are currently unknown. Compounds with similar structures have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound is not well-understood. It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression, similar to other compounds with a quinazolin-4-one moiety .